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Compound of Interest

Compound Name: Alpinin B

Cat. No.: B13425352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alpinin B is a dimeric diarylheptanoid, a class of natural products known for their diverse

biological activities. Isolated from the rhizomes of Alpinia officinarum, a plant with a long history

of use in traditional medicine, Alpinin B has garnered interest for its potential therapeutic

applications. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and known biological activities of Alpinin B, with a focus

on its neuroprotective potential. Detailed experimental protocols for its isolation and

characterization are also presented to facilitate further research and development.

Chemical Structure and Properties
Alpinin B is characterized by a unique dimeric structure formed from two diarylheptanoid units.

Its systematic IUPAC name is 1,2-Benzenediol, 5-[(3R,5R)-7-(3,4-dihydroxyphenyl)-3,5-

dihydroxyheptyl]-3-methoxy-. The key chemical and physical properties of Alpinin B are

summarized in the table below.
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Property Value Reference

Molecular Formula C20H26O7

Molecular Weight 378.42 g/mol

CAS Number 2125947-85-3

Appearance Oil

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Spectroscopic Data
The structure of Alpinin B was elucidated using a combination of spectroscopic techniques.

The key spectral data are presented below for reference.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR (CD3OD, 500 MHz) ¹³C NMR (CD3OD, 125 MHz)

δ 6.75 (1H, d, J = 1.9 Hz, H-2') δ 146.3 (C-3'', C-4')

δ 6.71 (1H, d, J = 8.0 Hz, H-5'') δ 145.0 (C-4'')

δ 6.67 (1H, d, J = 1.9 Hz, H-2'') δ 144.6 (C-3')

δ 6.58 (1H, dd, J = 8.0, 1.9 Hz, H-6'') δ 135.2 (C-1'')

δ 6.27 (1H, d, J = 1.9 Hz, H-6') δ 135.0 (C-1')

δ 6.21 (1H, d, J = 1.9 Hz, H-4') δ 121.8 (C-6'')

δ 3.90 (2H, m, H-3, H-5) δ 117.0 (C-5'')

δ 3.82 (3H, s, OCH3) δ 116.3 (C-2'')

δ 2.58 (4H, m, H-1, H-7) δ 114.3 (C-6')

δ 1.75 (4H, m, H-2, H-6) δ 113.8 (C-2')

δ 1.55 (2H, m, H-4) δ 109.1 (C-5')

δ 100.2 (C-4')

δ 70.1 (C-3, C-5)

δ 56.5 (OCH3)

δ 43.6 (C-4)

δ 39.4 (C-2, C-6)

δ 32.8 (C-1, C-7)

Mass Spectrometry (MS) and Infrared (IR) Spectroscopy
Spectroscopic Technique Data

High-Resolution Mass Spectrometry (HR-ESI-

MS)

m/z 377.1604 [M-H]⁻ (calculated for C20H25O7,

377.1600)

Infrared (IR) Spectroscopy (KBr, cm⁻¹) 3400, 2924, 1605, 1516, 1458, 1113
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Biological Activity: Inhibition of α-Synuclein
Aggregation
One of the notable biological activities of Alpinin B is its ability to inhibit the aggregation of α-

synuclein. The aggregation of α-synuclein is a key pathological hallmark of Parkinson's disease

and other synucleinopathies. This finding suggests that Alpinin B may have therapeutic

potential in these neurodegenerative disorders.

Potential Neuroprotective Signaling Pathway
While the direct signaling pathways modulated by Alpinin B are yet to be fully elucidated,

studies on other dimeric diarylheptanoids isolated from Alpinia officinarum provide valuable

insights. For instance, a related compound has been shown to exert neuroprotective effects by

activating the AKT/mTOR signaling pathway. This pathway is crucial for cell survival and

proliferation and is often dysregulated in neurodegenerative diseases. The proposed

neuroprotective mechanism is depicted in the following diagram.
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Caption: Proposed neuroprotective signaling pathway of diarylheptanoids.

Experimental Protocols
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Isolation of Alpinin B
The following protocol describes the isolation of Alpinin B from the rhizomes of Alpinia

officinarum.

Dried Rhizomes of
Alpinia officinarum

Extraction with 95% EtOH

Concentration under
reduced pressure

Partition with
EtOAc and H₂O

EtOAc Fraction

Silica Gel Column Chromatography
(Gradient elution: petroleum ether-EtOAc)

Collection of Fractions

Sephadex LH-20 Column
(Elution with CHCl₃-MeOH 1:1)

Preparative HPLC
(MeOH-H₂O gradient)

Pure Alpinin B
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Caption: Workflow for the isolation of Alpinin B.

Detailed Steps:

Extraction: The air-dried and powdered rhizomes of Alpinia officinarum are extracted with

95% ethanol at room temperature.

Concentration: The ethanol extract is concentrated under reduced pressure to yield a crude

extract.

Partitioning: The crude extract is suspended in water and partitioned successively with

petroleum ether and ethyl acetate.

Fractionation: The ethyl acetate fraction is subjected to column chromatography on a silica

gel column, eluting with a gradient of petroleum ether-ethyl acetate.

Further Purification: Fractions containing Alpinin B are further purified by column

chromatography on Sephadex LH-20, eluting with a mixture of chloroform and methanol.

Final Purification: The final purification is achieved by preparative high-performance liquid

chromatography (HPLC) to yield pure Alpinin B.

Conclusion
Alpinin B represents a promising natural product with potential neuroprotective properties,

particularly through its inhibition of α-synuclein aggregation. This technical guide provides a

foundational understanding of its chemical and physical characteristics, alongside detailed

methodologies for its isolation and characterization. Further research into the specific signaling

pathways modulated by Alpinin B and its efficacy in in vivo models of neurodegeneration is

warranted to fully explore its therapeutic potential.

To cite this document: BenchChem. [Alpinin B: A Technical Guide to its Chemical Structure,
Properties, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13425352#chemical-structure-and-properties-of-
alpinin-b]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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